N-(4-iodo-2,5-dimethylphenyl)-2-furamide

• Molecular Formula: C13H12INO2
• Molecular Weight: 341.14 g/mol
• IUPAC Name: N-(4-iodo-2,5-dimethylphenyl)furan-2-carboxamide
• InChI: InChI=1S/C13H12INO2/c1-8-7-11(9(2)6-10(8)14)15-13(16)12-4-3-5-17-12/h3-7H,1-2H3,(H,15,16)
• InChI Key: CBRCLPFDAZJNMK-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1I)C)NC(=O)C2=CC=CO2

Description

N-(4-iodo-2,5-dimethylphenyl)-2-furamide, also known as PIF, is a synthetic compound that has gained significant interest in the scientific community due to its potential applications in various fields. It is a small molecule that belongs to the family of furamide derivatives and has a unique chemical structure that makes it an attractive candidate for many research studies.

Mechanism of Action

The exact mechanism of action of N-(4-iodo-2,5-dimethylphenyl)-2-furamide is not fully understood. However, it is believed that N-(4-iodo-2,5-dimethylphenyl)-2-furamide exerts its neuroprotective effects by activating the Nrf2/ARE pathway, which is responsible for the expression of antioxidant and detoxifying enzymes. N-(4-iodo-2,5-dimethylphenyl)-2-furamide has also been shown to modulate the expression of various genes involved in inflammation and cell death.
Biochemical and Physiological Effects:
N-(4-iodo-2,5-dimethylphenyl)-2-furamide has been found to have various biochemical and physiological effects. It has been shown to increase the expression of antioxidant enzymes such as heme oxygenase-1 and glutathione peroxidase. N-(4-iodo-2,5-dimethylphenyl)-2-furamide has also been found to reduce the levels of pro-inflammatory cytokines and increase the expression of anti-inflammatory cytokines. In addition, N-(4-iodo-2,5-dimethylphenyl)-2-furamide has been shown to improve mitochondrial function and reduce oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-iodo-2,5-dimethylphenyl)-2-furamide in lab experiments is its high potency and specificity. N-(4-iodo-2,5-dimethylphenyl)-2-furamide has been found to be a highly effective neuroprotective agent at low concentrations. However, one of the limitations of using N-(4-iodo-2,5-dimethylphenyl)-2-furamide is its high cost and limited availability.

Future Directions

There are many potential future directions for research on N-(4-iodo-2,5-dimethylphenyl)-2-furamide. One area of interest is the development of N-(4-iodo-2,5-dimethylphenyl)-2-furamide-based therapies for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of research is the investigation of N-(4-iodo-2,5-dimethylphenyl)-2-furamide's effects on other physiological systems, such as the cardiovascular and immune systems. Additionally, further studies are needed to fully understand the mechanism of action of N-(4-iodo-2,5-dimethylphenyl)-2-furamide and to optimize its therapeutic potential.

Synthesis Methods

The synthesis of N-(4-iodo-2,5-dimethylphenyl)-2-furamide can be achieved through a multi-step process that involves the use of various reagents and catalysts. The most common method involves the reaction of 4-iodo-2,5-dimethylphenylamine with furfuryl chloride in the presence of a base such as potassium carbonate. The resulting product is then purified through column chromatography to obtain pure N-(4-iodo-2,5-dimethylphenyl)-2-furamide.

Scientific Research Applications

N-(4-iodo-2,5-dimethylphenyl)-2-furamide has been extensively studied for its potential applications in various scientific fields. One of the most promising areas of research is in the field of neuroscience, where N-(4-iodo-2,5-dimethylphenyl)-2-furamide has been shown to have neuroprotective effects. It has been found to protect neurons from oxidative stress and reduce the severity of traumatic brain injury.